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Compound of Interest

Compound Name: Eicosanoyl chloride

Cat. No.: B3052302 Get Quote

An in-depth examination of eicosanoyl chloride, its alternative nomenclature such as

arachidoyl chloride, and its applications in chemical synthesis and drug development. This

guide provides detailed experimental protocols, quantitative data, and visual workflows to

support researchers, scientists, and professionals in the pharmaceutical industry.

Eicosanoyl chloride, a reactive derivative of the saturated fatty acid eicosanoic acid, is a

pivotal building block in organic synthesis, particularly in the fields of lipid chemistry and drug

delivery. Its high reactivity makes it a valuable precursor for the synthesis of a variety of

bioactive molecules and functional materials. This technical guide delineates the chemical

properties, synthesis, and key applications of eicosanoyl chloride and its synonyms, with a

focus on practical methodologies for the laboratory setting.

Nomenclature and Chemical Identity
Eicosanoyl chloride is known by several synonyms, which are often used interchangeably in

scientific literature and commercial catalogs. Understanding these alternative names is crucial

for comprehensive literature searches and material procurement.

Synonyms:

Arachidoyl chloride[1]

Arachidyl chloride[1]
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Eicosanoic acid chloride[1]

Icosanoyl chloride

The compound is systematically named icosanoyl chloride according to IUPAC nomenclature.

Key Identifiers and Physicochemical Properties
A summary of the key chemical identifiers and physical properties of eicosanoyl chloride is

provided in the table below for easy reference. This data is essential for reaction planning,

safety assessments, and analytical characterization.

Property Value Reference

CAS Number 40140-09-8 [1]

Molecular Formula C₂₀H₃₉ClO [1]

Molecular Weight 330.98 g/mol

Appearance Liquid

Purity >99% (typical)

Boiling Point
369.94 °C at 760 mmHg

(decomposes)

Density ~0.901 g/cm³

InChIKey
BXZBGYJQEFZICM-

UHFFFAOYSA-N

Synthesis of Eicosanoyl Chloride: Experimental
Protocol
Eicosanoyl chloride is most commonly synthesized from its parent carboxylic acid, eicosanoic

acid (also known as arachidic acid), through reaction with a chlorinating agent. Thionyl chloride

(SOCl₂) is a widely used reagent for this transformation due to the formation of gaseous

byproducts (SO₂ and HCl), which simplifies product purification.
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Protocol: Synthesis of Eicosanoyl Chloride using
Thionyl Chloride
This protocol describes the laboratory-scale synthesis of eicosanoyl chloride from eicosanoic

acid.

Materials:

Eicosanoic acid (Arachidic acid)

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or another inert solvent

Glassware: Round-bottom flask, reflux condenser with a drying tube (e.g., filled with CaCl₂),

magnetic stirrer, and heating mantle.

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve

eicosanoic acid in a minimal amount of anhydrous dichloromethane. The flask should be

placed under an inert atmosphere (e.g., nitrogen or argon).

Addition of Thionyl Chloride: While stirring, slowly add an excess of thionyl chloride (typically

1.5 to 2.0 molar equivalents) to the solution at room temperature. The addition should be

performed in a well-ventilated fume hood due to the evolution of HCl and SO₂ gases.

Reaction: Attach a reflux condenser fitted with a drying tube to the flask. Heat the reaction

mixture to reflux (the boiling point of the solvent) and maintain for 2-4 hours. The progress of

the reaction can be monitored by the cessation of gas evolution.

Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room

temperature. Excess thionyl chloride and the solvent can be removed by distillation or under

reduced pressure (rotary evaporation).
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Purification: The crude eicosanoyl chloride can be purified by fractional distillation under

high vacuum to yield the pure product.

Safety Precautions:

Thionyl chloride is a corrosive and lachrymatory substance. Handle it with extreme care in a

fume hood, wearing appropriate personal protective equipment (gloves, safety goggles, and

a lab coat).

The reaction evolves toxic gases (HCl and SO₂). Ensure adequate ventilation and use a gas

trap if necessary.

Eicosanoyl chloride is reactive and will hydrolyze in the presence of moisture to form

eicosanoic acid and HCl. All glassware must be thoroughly dried, and anhydrous solvents

should be used.

Applications in Research and Drug Development
Eicosanoyl chloride's high reactivity makes it a versatile intermediate for the synthesis of

various lipid molecules with important biological functions or applications in drug delivery

systems.

Synthesis of Bioactive Lipids
Eicosanoyl chloride is a key reagent for the acylation of amines and alcohols to produce N-

acylethanolamines and esters, respectively. A prominent example is the synthesis of N-

arachidonoylethanolamine (anandamide), an endogenous cannabinoid neurotransmitter, where

arachidonoyl chloride (the unsaturated analog) is used. The same synthetic principle applies to

the saturated eicosanoyl chloride for producing related lipid signaling molecules.

Development of Lipid-Based Drug Delivery Systems
Long-chain fatty acids and their derivatives are fundamental components of lipid nanoparticles

(LNPs), which are at the forefront of drug delivery, particularly for nucleic acid therapeutics like

mRNA. Eicosanoyl chloride can be used to synthesize custom ionizable lipids, phospholipids,

or PEGylated lipids, which are the building blocks of LNPs. The properties of the lipid

components are critical for the efficacy and safety of the LNP formulation.
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Experimental Workflow: Formulation of Lipid
Nanoparticles (LNPs) for mRNA Delivery
The following diagram illustrates a typical workflow for the formulation of LNPs for mRNA

delivery, a process where custom lipids synthesized from precursors like eicosanoyl chloride
can be incorporated.
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Caption: Workflow for Lipid Nanoparticle (LNP) formulation for mRNA delivery.
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Signaling Pathway: Endocannabinoid Synthesis and
Degradation
Eicosanoyl chloride serves as a synthetic tool to create probes and standards for studying

lipid signaling. Its unsaturated counterpart, arachidonoyl chloride, is a precursor to

anandamide. The following diagram outlines the synthesis and degradation pathway of

anandamide, a key endocannabinoid.
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Caption: Simplified pathway of anandamide synthesis, signaling, and degradation.

Conclusion
Eicosanoyl chloride and its synonyms are indispensable reagents in modern chemical and

pharmaceutical research. Their utility in the synthesis of complex lipids and as components of

advanced drug delivery systems underscores their importance. This guide provides a

foundational understanding and practical protocols to aid researchers in leveraging these

versatile molecules in their scientific endeavors. Careful handling and adherence to safety

protocols are paramount when working with these reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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